Cas no 4353-32-6 (H-Arg(Tos)-OH)

H-Arg(Tos)-OH, or Nα-Tosyl-L-arginine, is a protected derivative of L-arginine where the guanidine group is shielded by a tosyl (Tos) group. This modification enhances stability and prevents unwanted side reactions during peptide synthesis, particularly in solid-phase and solution-phase methodologies. The tosyl group is selectively removable under acidic conditions, allowing for controlled deprotection in multi-step synthetic routes. H-Arg(Tos)-OH is widely utilized in the preparation of arginine-containing peptides, offering improved solubility in organic solvents compared to unprotected arginine. Its high purity and consistent performance make it a reliable choice for researchers in pharmaceutical and biochemical applications requiring precise peptide assembly.

H-Arg(Tos)-OH structure

Product Name:H-Arg(Tos)-OH

CAS No:4353-32-6

MF:C₁₃H₂₀N₄O₄S

MW:328.387301445007

MDL:MFCD00077167

CID:44973

PubChem ID:7408233

Update Time:2025-05-28

H-Arg(Tos)-OH Chemical and Physical Properties

Names and Identifiers

- (S)-2-Amino-5-(3-tosylguanidino)pentanoic acid
- H-Arg(Tos)-OH
- H-D-Arg(Tos)-OH
- Arg(Tos)
- H-L-Arg(Tos)-OH
- N-ω-tosyl-D-arginine
- AmbotzHAA5820
- N-Arg(Tos)-OH
- NG-<Toluol-4-sulfonyl>-L-arginin
- NG-tosylargine
- NG-tosyl-L-arginine
- N'-p-Tosyl-L-arginine
- V1207
- L-Ornithine, N5-[imino[[(4-methylphenyl)sulfonyl]amino]methyl]-
- (2S)-2-amino-5-[[amino-[(4-methylphenyl)sulfonylamino]methylidene]amino]pentanoic acid
- C13H20N4O4S
- omega-Tosyl-L-arginine
- H-Arg(Tos)-OH, AldrichCPR
- N?-(4-Toluenesulfonyl)-L-arginine
- AX8020832
- ST24026561
- V
- N-omega-(p-Toluenesulfonyl)-L-arginine
- CS-W011973
- SCHEMBL4433373
- DTXSID30428591
- HY-W011257
- 4353-32-6
- N-Omega-(4-toluenesulfonyl)-d-arginine
- DS-13975
- M03115
- AKOS016000203
- MFCD00077167
- A847894
- MDL： MFCD00077167
- Inchi： 1S/C13H20N4O4S/c1-9-4-6-10(7-5-9)22(20,21)17-13(15)16-8-2-3-11(14)12(18)19/h4-7,11H,2-3,8,14H2,1H3,(H,18,19)(H3,15,16,17)/t11-/m0/s1
- InChI Key： SLTWQHUEZWYAOI-NSHDSACASA-N
- SMILES： S(C1C=CC(C)=CC=1)(N/C(/N)=N/CCC[C@@H](C(=O)O)N)(=O)=O

Computed Properties

Exact Mass: 328.12100
Monoisotopic Mass: 328.121
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 22
Rotatable Bond Count: 8
Complexity: 493
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 156
XLogP3: -2.3

Experimental Properties

Density: 1.4200
Boiling Point: 557.3°C at 760 mmHg
Flash Point: 290.9°C
Refractive Index: 1.621
PSA: 153.75000
LogP: 2.65240

H-Arg(Tos)-OH Security Information

Storage Condition：-15°C

H-Arg(Tos)-OH Customs Data

HS CODE：2935009090
Customs Data：

China Customs Code:
2935009090

Overview:

2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

Declaration elements:

Product Name, component content, use to

Summary:

2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

H-Arg(Tos)-OH Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IU627-25g	H-Arg(Tos)-OH	4353-32-6	95+%	25g	557CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IU627-5g	H-Arg(Tos)-OH	4353-32-6	95+%	5g	95.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IU627-1g	H-Arg(Tos)-OH	4353-32-6	95+%	1g	40CNY	2021-05-08
Chemenu	CM252952-100g	H-Arg(Tos)-OH	4353-32-6	95%	100g	$189	2021-06-09
Fluorochem	M03115-5g	H-Arg(Tos)-OH	4353-32-6	95%	5g	￡15.00	2022-02-28
Fluorochem	M03115-10g	H-Arg(Tos)-OH	4353-32-6	95%	10g	￡27.00	2022-02-28
Fluorochem	M03115-25g	H-Arg(Tos)-OH	4353-32-6	95%	25g	￡50.00	2022-02-28
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SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IU627-20g	H-Arg(Tos)-OH	4353-32-6	95+%	20g	267.0CNY	2021-07-12
Chemenu	CM252952-100g	H-Arg(Tos)-OH	4353-32-6	95%	100g	$189	2023-02-02

H-Arg(Tos)-OH Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:4353-32-6)H-Arg(Tos)-OH

Order Number:A847894

Stock Status:in Stock

Quantity:100g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 07:17

Price ($):165.0

Email:sales@amadischem.com

Product Official Link

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:4353-32-6)H-D-ARG(TOS)-OH

Order Number:sfd16631

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:37

Price ($):discuss personally

Email:sales2@senfeida.com